molecular formula C14H13ClN2O2 B8393235 4-Amino-3-[(2-chlorophenyl)methyl]aminobenzoic acid

4-Amino-3-[(2-chlorophenyl)methyl]aminobenzoic acid

Cat. No.: B8393235
M. Wt: 276.72 g/mol
InChI Key: HWFJTFWVNGNKFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-3-[(2-chlorophenyl)methyl]aminobenzoic acid is a useful research compound. Its molecular formula is C14H13ClN2O2 and its molecular weight is 276.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13ClN2O2

Molecular Weight

276.72 g/mol

IUPAC Name

4-amino-3-[(2-chlorophenyl)methylamino]benzoic acid

InChI

InChI=1S/C14H13ClN2O2/c15-11-4-2-1-3-10(11)8-17-13-7-9(14(18)19)5-6-12(13)16/h1-7,17H,8,16H2,(H,18,19)

InChI Key

HWFJTFWVNGNKFK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CNC2=C(C=CC(=C2)C(=O)O)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-[(2-chlorophenyl)methyl]amino-4-nitrobenzoic acid (6 g, 19.6 mmol), tetrahydrofuran (60 mL) and 5% sodium bicarbonate solution (50 mL) was treated portionwise with sodium hydrosulfite (4 g). The resulting clear solution had a pH of 6.29 that was adjusted to pH 7.15 by the addition of solid sodium bicarbonate. Additional sodium hydrosulfite was added (12 g) over several hours, and the mixture was stirred overnight. The tetrahydrofuran phase was separated, concentrated and triturated with ether/methylene chloride/hexane to afford 5.07 g of solid. Crystallization from methanol followed by washing with cold dilute aqueous methanol provided 4.79 g (88%) of pink-to-white crystals of 4-amino-3-[(2-chlorophenyl)methyl]aminobenzoic acid; mp 176°-177° C.
Quantity
6 g
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reactant
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50 mL
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60 mL
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solvent
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4 g
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reactant
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0 (± 1) mol
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